5-Bromo-pyrrolo[2,1-F][1,2,4]triazine
Overview
Description
5-Bromo-pyrrolo[2,1-F][1,2,4]triazine is a compound with the CAS Number: 1363381-36-5. It has a linear formula of C6H4BrN3 . This compound is a pale-yellow to yellow-brown solid . It is an integral part of several kinase inhibitors and nucleoside drugs such as avapritinib and remdesivir .
Synthesis Analysis
The synthesis of pyrrolo[2,1-F][1,2,4]triazine derivatives has been achieved through various methods over the past two decades . One key transformation includes a selective C-alkylation of an oxalacetate salt with a hydrazonyl bromide to form a 2-hydrazonoethyl-3-oxosuccinate, followed by cyclodehydration to an aminopyrrole .Molecular Structure Analysis
The molecular structure of 5-Bromo-pyrrolo[2,1-F][1,2,4]triazine consists of a unique bicyclic heterocycle, containing an N–N bond with a bridgehead nitrogen .Physical And Chemical Properties Analysis
5-Bromo-pyrrolo[2,1-F][1,2,4]triazine is a pale-yellow to yellow-brown solid . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Pharmaceutical Synthesis
5-Bromo-pyrrolo[2,1-f][1,2,4]triazine is a key regulatory starting material in the production of the antiviral medication Remdesivir (Veklury®), which has been used for the treatment of COVID-19 .
Kinase Inhibition
This compound has been described in many patent applications as an inhibitor of phosphoinositide 3-kinase (PI3K), which plays a significant role in cancer and other diseases .
Biological Activity
Pyrrolo[2,1-f][1,2,4]triazines have shown outstanding biological activities and are integral parts of several kinase inhibitors and nucleoside drugs like avapritinib and remdesivir .
Mechanism of Action
Target of Action
5-Bromo-pyrrolo[2,1-F][1,2,4]triazine is a unique bicyclic heterocycle that has shown numerous activities against diverse therapeutic targets . It is an integral part of several kinase inhibitors and nucleoside drugs . The compound primarily targets kinases in cancer therapy . Kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation), playing a key role in various cellular processes such as cell division, metabolism, and signal transduction .
Mode of Action
The mode of action of 5-Bromo-pyrrolo[2,1-F][1,2,4]triazine involves the inhibition of kinases . By inhibiting these enzymes, the compound prevents the phosphorylation process, thereby disrupting the normal functioning of the cell. This disruption can lead to the death of rapidly dividing cells, such as cancer cells .
Biochemical Pathways
The biochemical pathways affected by 5-Bromo-pyrrolo[2,1-F][1,2,4]triazine are primarily those involving kinases . These pathways regulate fundamental processes of cell development . By inhibiting kinases, the compound disrupts these pathways, leading to the potential death of the cell .
Pharmacokinetics
This is mainly due to the presence of a strong C–C glycosidic bond and a nonnatural heterocyclic base .
Result of Action
The result of the action of 5-Bromo-pyrrolo[2,1-F][1,2,4]triazine is the potential death of rapidly dividing cells, such as cancer cells . By inhibiting kinases and disrupting the normal functioning of the cell, the compound can lead to cell death .
Action Environment
The action of 5-Bromo-pyrrolo[2,1-F][1,2,4]triazine can be influenced by environmental factors. For instance, the compound’s stability and efficacy can be affected by storage conditions . It is recommended to store the compound at a temperature of 2-8°C
Safety and Hazards
properties
IUPAC Name |
5-bromopyrrolo[2,1-f][1,2,4]triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-1-2-10-6(5)3-8-4-9-10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHGYITTVLZNRNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=C1Br)C=NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101279269 | |
Record name | Pyrrolo[2,1-f][1,2,4]triazine, 5-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101279269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1363381-36-5 | |
Record name | Pyrrolo[2,1-f][1,2,4]triazine, 5-bromo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1363381-36-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrrolo[2,1-f][1,2,4]triazine, 5-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101279269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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